(4-Chloro-phenyl)-(6-pyrazol-1-yl-pyrazin-2-yl)-amine

• Molecular Formula: C13H10ClN5
• Molecular Weight: 271.70 g/mol
• IUPAC Name: N-(4-chlorophenyl)-6-pyrazol-1-ylpyrazin-2-amine
• InChI: InChI=1S/C13H10ClN5/c14-10-2-4-11(5-3-10)17-12-8-15-9-13(18-12)19-7-1-6-16-19/h1-9H,(H,17,18)
• InChI Key: ZHYRJGSPDLBOCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC(=CN=C2)NC3=CC=C(C=C3)Cl

Description

(4-Chloro-phenyl)-(6-pyrazol-1-yl-pyrazin-2-yl)-amine is a useful research compound. Its molecular formula is C13H10ClN5 and its molecular weight is 271.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% in mineral oil, 156 mg, 3.90 mmol) was added to a suspension of pyrazole (260 mg, 3.82 mmol) in N,N-dimethylformamide (5 mL) and the mixture was heated to 50° C. for 20 minutes. (4-Chloro-phenyl)-(6-chloro-pyrazin-2-yl)-carbamic acid tert-butyl ester (260 mg, 0.76 mmol) was added and stirring was continued for 30 minutes at the same temperature. The temperature was raised to 100° C. and the mixture was stirred overnight. The reaction mixture was quenched with brine and extracted with ethyl acetate (4×15 mL). The combined organic phases were washed with brine, dried over anhydrous sodium sulphate, filtrated and evaporated to give the crude product. Flash chromatography (ethyl acetate/heptane as eluent) gave (4-chloro-phenyl)-(6-pyrazol-1-yl-pyrazin-2-yl)-amine (56 mg, 27%) as a yellow solid.